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Compound of Interest

Compound Name: Ent-toddalolactone

Cat. No.: B12103000

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory
environment. This document provides essential procedural guidance for the proper disposal of
Ent-toddalolactone, a natural coumarin compound.

While a specific Safety Data Sheet (SDS) for Ent-toddalolactone with detailed disposal
instructions is not readily available, its classification as a coumarin warrants a cautious
approach. Coumarins as a class of compounds can exhibit toxic properties, and in the absence
of definitive data to the contrary, Ent-toddalolactone should be treated as hazardous chemical
waste. Adherence to the following procedures will mitigate risks and ensure responsible

environmental stewardship.

Chemical and Physical Properties

A summary of the known properties of Ent-toddalolactone is provided in the table below for
easy reference. This information is crucial for correct handling and storage prior to disposal.
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Property Value Source
Molecular Formula C16H2006 [1]
Molecular Weight 308.33 g/mol [1]
Boiling Point 530.0 £ 50.0 °C at 760 mmHg [1]
Density 1.3+0.1 g/cm3 [1]

White powder (for related
Appearance [2]
compound Toddalolactone)

Purity >98% [1][3]

Experimental Protocol: Disposal of Ent-
toddalolactone

This protocol outlines the step-by-step methodology for the safe disposal of solid Ent-
toddalolactone waste.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including safety goggles, a lab coat, and nitrile gloves.

2. Waste Segregation and Collection:

» Designate a specific, clearly labeled hazardous waste container for solid chemical waste.

e The container must be made of a material compatible with chemical waste and have a
secure lid.

» Place all solid Ent-toddalolactone waste, including contaminated consumables (e.g.,
weighing paper, pipette tips), directly into this designated container.

3. Labeling:

e Label the hazardous waste container with the words "Hazardous Waste," the full chemical
name "Ent-toddalolactone,” and the approximate quantity.
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 Include the date when the first item of waste was placed in the container.
4. Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

o Follow your institution's guidelines for the storage of hazardous chemical waste.
5. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

e Do not dispose of Ent-toddalolactone in the regular trash or down the drain.[4][5][6]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ent-
toddalolactone.
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Ent-toddalolactone Disposal Workflow

Step 1: Don Personal
Protective Equipment (PPE)

Step 2: Collect Solid Waste in
Designated Hazardous Waste Container

l

Step 3: Securely Seal and
Label Container

l

Step 4: Store in Designated
Hazardous Waste Area

l

Step 5: Arrange for Pickup by
EHS or Licensed Contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Ent-toddalolactone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12103000#ent-toddalolactone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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